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Compound of Interest

Compound Name: 1-Chlorooctadecane

Cat. No.: B165108

An In-depth Technical Guide to the Physical Properties of 1-Chlorooctadecane

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of chemical compounds is fundamental. 1-Chlorooctadecane (CAS
No. 3386-33-2), an alkyl halide, serves as a significant intermediate in various organic
syntheses. This guide provides a detailed overview of its core physical properties, specifically
its melting and boiling points, supported by experimental methodologies and a logical workflow
for property determination.

Physical Properties of 1-Chlorooctadecane

1-Chlorooctadecane is a long-chain saturated monochloroalkane. At room temperature, it
exists as a clear, colorless to yellowish liquid after melting.[1][2] Its physical state is dictated by
its melting point, which is near ambient temperature.

Quantitative Data Summary

The melting and boiling points of 1-chlorooctadecane have been reported across various
chemical data sources. The table below summarizes these findings for easy comparison. It is
important to note that boiling points are often reported at reduced pressures to prevent
decomposition of the compound at high temperatures.
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Physical Property Value Conditions

Melting Point 20 °C

20-24 °C[1][3]

21.6 °C[3]

18-20 °C[4]

28.6 °C[5]

20-23 °C[6]

Boiling Point 158 °C at 1.5 mmHg

157-158 °C[2][3][7][8] at 1.5 mmHg

348-350 °C[4]

347.8 °C[1][5] at 760 mmHg

356 °C[6]

Experimental Protocols for Physical Property
Determination

The determination of accurate melting and boiling points is crucial for the identification and
purity assessment of a compound.[9] Standard laboratory procedures for these measurements

are described below.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid state at
atmospheric pressure.[10] For a pure crystalline substance, this transition occurs over a narrow
temperature range.[11]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar digital device)[9]
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e Capillary tubes (sealed at one end)[10]
o Sample of 1-chlorooctadecane

o Thermometer (calibrated)

Procedure:

o Sample Preparation: A small amount of solid 1-chlorooctadecane is introduced into a
capillary tube and packed down to a height of 1-2 mm.[10][11]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.[9]

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower heating rate (1-2 °C per
minute) for a more precise measurement.[9][11]

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the last solid crystal disappears (T2) are recorded.[10] The melting
point is reported as the range T1-T2.[10]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[10]

Apparatus:

« Distillation apparatus (e.g., simple or micro-distillation setup)[12]

Heating mantle or oil bath

Round-bottom flask

Condenser

Thermometer (calibrated)
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» Boiling chips
o Sample of 1-chlorooctadecane
Procedure:

o Apparatus Assembly: The distillation apparatus is assembled with the 1-chlorooctadecane
sample and boiling chips in the round-bottom flask.[12] The thermometer bulb should be
positioned just below the side arm of the distillation head to accurately measure the
temperature of the vapor.

e Heating: The liquid is heated gently.[12] As the liquid boils, the vapor rises, and the
temperature on the thermometer will increase and then stabilize.

o Observation: The temperature is recorded when it remains constant as the liquid is actively
distilling.[12] This stable temperature is the boiling point.

e Pressure Correction: For boiling points measured at pressures other than atmospheric
pressure (760 mmHg), a nomograph or appropriate formula should be used to correct the
observed boiling point to the value at standard pressure.

Logical Workflow for Physical Property Verification

The following diagram illustrates a typical workflow for the determination and verification of the
physical properties of a chemical compound like 1-chlorooctadecane.
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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